Cas no 895042-78-1 (1-(4-Bromophenyl)-3-tert-butyl-1H-pyrazol-5-amine)

1-(4-Bromophenyl)-3-tert-butyl-1H-pyrazol-5-amine is a brominated pyrazole derivative characterized by its tert-butyl and amine functional groups. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. Its structural features, including the electron-withdrawing bromophenyl moiety and sterically hindered tert-butyl group, enhance its reactivity in cross-coupling reactions and other transformations. The amine group further provides a handle for derivatization, enabling the synthesis of more complex molecules. With high purity and stability under standard conditions, this compound is suitable for research and industrial applications requiring precise functionalization of pyrazole-based frameworks.
1-(4-Bromophenyl)-3-tert-butyl-1H-pyrazol-5-amine structure
895042-78-1 structure
Product Name:1-(4-Bromophenyl)-3-tert-butyl-1H-pyrazol-5-amine
CAS No:895042-78-1
MF:C13H16BrN3
MW:294.19024181366
MDL:MFCD04115095
CID:714786
PubChem ID:2971945
Update Time:2025-10-28

1-(4-Bromophenyl)-3-tert-butyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazol-5-amine,1-(4-bromophenyl)-3-(1,1-dimethylethyl)-
    • 2-(4-Bromo-phenyl)-5-tert-butyl-2H-pyrazol-3-ylamine
    • 2-(4-BROMOPHENYL)-5-TERT-BUTYL-2H-PYRAZOL-3-YLAMINE,
    • 2-(4-bromophenyl)-5-tert-butylpyrazol-3-amine
    • 1-(4-Bromophenyl)-3-(tert-butyl)-1H-pyrazol-5-amine
    • 2-(2-CYANO-ACETYLAMINO)-4-P-TOLYL-THIOPHENE-3-CARBOXYLIC ACID ETHYL ESTER
    • HMS1697B06
    • 895042-78-1
    • 3-TERT-BUTYL-1-(4-BROMOPHENYL)-1H-PYRAZOL-5-AMINE
    • 3-tert-Butyl-1-(4-bromophenyl)-1H-pyrazol-5-amine, AldrichCPR
    • AKOS000628610
    • DTXSID00388032
    • FCDQYVXCGSUWJN-UHFFFAOYSA-N
    • FT-0710305
    • 1-(4-bromophenyl)-3-tert-butyl-1H-pyrazol-5-amine
    • 4-(4-Methylpiperazino)-3-nitrobenzene-carboxylicacid
    • SCHEMBL4056715
    • AB19596
    • MFCD04115095
    • DB-078432
    • STK244801
    • 1-(4-Bromophenyl)-3-tert-butyl-1H-pyrazol-5-amine
    • MDL： MFCD04115095
    • Inchi： 1S/C13H16BrN3/c1-13(2,3)11-8-12(15)17(16-11)10-6-4-9(14)5-7-10/h4-8H,15H2,1-3H3
    • InChI Key： FCDQYVXCGSUWJN-UHFFFAOYSA-N
    • SMILES： BrC1C=CC(=CC=1)N1C(=CC(C(C)(C)C)=N1)N

Computed Properties

  • Exact Mass: 293.05300
  • Monoisotopic Mass: 293.05276g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 256
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: 3.9
  • Topological Polar Surface Area: 43.8Ų

Experimental Properties

  • PSA: 43.84000
  • LogP: 4.09570

1-(4-Bromophenyl)-3-tert-butyl-1H-pyrazol-5-amine Security Information

1-(4-Bromophenyl)-3-tert-butyl-1H-pyrazol-5-amine Customs Data

  • HS CODE：2933199090
  • Customs Data：

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-(4-Bromophenyl)-3-tert-butyl-1H-pyrazol-5-amine Pricemore >>

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1-(4-Bromophenyl)-3-tert-butyl-1H-pyrazol-5-amine; .
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